1-[4-methyl-2-(9-oxa-2-azaspiro[5.5]undec-2-yl)pyrimidin-5-yl]ethanone

• IUPAC Name: 1-[4-methyl-2-(9-oxa-2-azaspiro[5.5]undecan-2-yl)pyrimidin-5-yl]ethanone
• InChI: InChI=1S/C16H23N3O2/c1-12-14(13(2)20)10-17-15(18-12)19-7-3-4-16(11-19)5-8-21-9-6-16/h10H,3-9,11H2,1-2H3
• InChI Key: NCYWDSPFTLSDFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)C)N2CCCC3(C2)CCOCC3
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

1-[4-methyl-2-(9-oxa-2-azaspiro[5.5]undec-2-yl)pyrimidin-5-yl]ethanone is a useful research compound. Its molecular formula is C16H23N3O2 and its molecular weight is 289.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 289.17902698 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Analgesic Activity of Novel Spiro Heterocycles

Research into spiro heterocycles, including compounds with structures related to 1-[4-methyl-2-(9-oxa-2-azaspiro[5.5]undec-2-yl)pyrimidin-5-yl]ethanone, has shown significant analgesic activity. For instance, studies on 2-amino-7-oxa-3-thia-1-azaspiro[5,5]undec-1-enes and related compounds have demonstrated their effectiveness in analgesic assays, indicating the therapeutic potential of these compounds in pain management (Cohen, Banner, & Lopresti, 1978).

Antimicrobial and Antiviral Properties

Spirocyclic compounds have also been evaluated for their antimicrobial and antiviral properties. For example, new spirothiazolidinone derivatives have been synthesized and shown to exhibit strong antiviral activity against influenza A/H3N2 virus, highlighting the potential of these compounds in antiviral therapy (Apaydın, Loy, Stevaert, & Naesens, 2020). Additionally, pyrimidinone and oxazinone derivatives fused with thiophene rings have been synthesized for their antimicrobial activities, suggesting their use as antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Synthesis and Structural Studies

The synthesis and structural elucidation of spirocyclic compounds, including oxetane-fused benzimidazoles and thiazolidinone derivatives, have been subjects of considerable interest. These studies focus on creating novel spirocyclic frameworks with potential biological activities, contributing to the development of new therapeutic agents with enhanced efficacy and safety profiles. For instance, the synthesis of spirocyclic oxetane-fused benzimidazoles has been described, expanding the toolkit of spirocyclic compounds for further pharmacological exploration (Gurry, McArdle, & Aldabbagh, 2015).